2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid
Overview
Description
2-(Piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid, also known as PBT, is an organic compound with a wide range of applications in synthetic organic chemistry, medicinal chemistry, and drug discovery. PBT has been studied extensively for its various properties, such as its ability to act as a ligand, an acid, and an electron-deficient reagent. PBT is a versatile compound that can be used in a variety of ways in the laboratory, from the synthesis of small molecules to the preparation of pharmaceuticals and drug delivery systems.
Scientific Research Applications
2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid has been used extensively in scientific research, particularly in the fields of medicinal chemistry and drug discovery. 2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid has been used as a ligand in the synthesis of small molecules and as an acid in the synthesis of pharmaceuticals. 2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid has also been used in the development of drug delivery systems and as an electron-deficient reagent for a variety of reactions.
Mechanism of Action
2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid is an electron-deficient reagent, which means that it can act as a Lewis acid, accepting electrons from other molecules. This allows 2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid to form complexes with other molecules, such as small molecules and pharmaceuticals, which can then be used in a variety of ways. 2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid can also act as a ligand, forming complexes with metal ions and other molecules.
Biochemical and Physiological Effects
2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid has been studied for its effects on biochemical and physiological processes. Studies have shown that 2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid can act as an antioxidant, scavenging free radicals and preventing oxidative damage. 2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid has also been studied for its effects on cell proliferation, apoptosis, and gene expression.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid in the laboratory include its versatility, low cost, and ease of synthesis. 2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid can be used in a variety of reactions, from the synthesis of small molecules to the preparation of pharmaceuticals and drug delivery systems. 2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid is also relatively inexpensive and easy to synthesize, making it a popular choice for laboratory experiments.
The limitations of using 2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid in the laboratory include its limited solubility and reactivity. 2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid is not very soluble in water, so it must be used in organic solvents. 2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid is also relatively unreactive, so it may require the use of strong acids or bases to facilitate reactions.
Future Directions
In the future, 2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid may be used in the development of new drugs and drug delivery systems. 2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid has been studied for its ability to form complexes with metal ions and other molecules, which could be used to deliver drugs to specific sites in the body. 2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid may also be used in the development of new catalysts and reagents for organic synthesis. Additionally, 2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid may be used in the development of new materials, such as polymers and nanomaterials. Finally, 2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid may be used to study the effects of oxidative stress and to develop new antioxidants.
Synthesis Methods
2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid can be synthesized by a number of methods, including the reaction of piperazine with benzothiazole-6-carboxylic acid, the reaction of piperazine with aryl boronic acids, and the reaction of piperazine with aryl halides. The most common method of synthesis is the reaction of piperazine with benzothiazole-6-carboxylic acid, which yields 2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid in good yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid involves the reaction of 2-aminobenzenethiol with ethyl chloroacetate to form 2-ethoxycarbonylbenzenethiol. This intermediate is then reacted with piperazine to form 2-(piperazin-1-yl)benzenethiol, which is subsequently oxidized to form 2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid.", "Starting Materials": [ "2-aminobenzenethiol", "ethyl chloroacetate", "piperazine", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: 2-aminobenzenethiol is reacted with ethyl chloroacetate in the presence of sodium hydroxide to form 2-ethoxycarbonylbenzenethiol.", "Step 2: 2-ethoxycarbonylbenzenethiol is reacted with piperazine in the presence of hydrochloric acid to form 2-(piperazin-1-yl)benzenethiol.", "Step 3: 2-(piperazin-1-yl)benzenethiol is oxidized using hydrogen peroxide in the presence of sodium hydroxide to form 2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid.", "Step 4: The product is isolated by filtration and washed with diethyl ether and water." ] } | |
CAS RN |
2680542-09-8 |
Product Name |
2-(piperazin-1-yl)-1,3-benzothiazole-6-carboxylic acid |
Molecular Formula |
C12H13N3O2S |
Molecular Weight |
263.3 |
Purity |
95 |
Origin of Product |
United States |
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